Cas no 1805213-75-5 (4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805213-75-5
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4916736
• Update Time: 2025-06-20

4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H9F2N3O/c8-7(9)3-2-12-4(1-10)6(13)5(3)11/h2,7,13H,1,10H2,(H2,11,12)
• InChI Key： VQYYOEXRBWYSDZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: -0.1
• Topological Polar Surface Area: 85.2

Additional information on 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine

Professional Introduction to 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-75-5)

4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine, with the CAS number 1805213-75-5, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including amino, hydroxyl, and difluoromethyl substituents, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmaceuticals. The pyridine ring itself is a nitrogen-containing heterocycle, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the combination of an amino group at the 4-position and a hydroxyl group at the 3-position introduces opportunities for hydrogen bonding and further functionalization. These features are crucial for designing molecules that can effectively interact with biological systems.

The difluoromethyl group at the 5-position adds another layer of complexity to the molecule. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The electron-withdrawing nature of fluorine can enhance the reactivity of adjacent functional groups, making this compound a valuable building block for medicinal chemists.

In recent years, there has been growing interest in developing novel treatments for various diseases, including cancer and infectious disorders. The structural motifs present in 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine have been explored in several research studies. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The ability to modify the molecule further allows researchers to fine-tune its properties, such as solubility and bioavailability, to improve therapeutic efficacy.

One notable area of research involves the use of this compound in the development of antiviral agents. The unique structural features of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine make it a suitable candidate for targeting viral proteases and polymerases. Recent studies have demonstrated that certain derivatives can inhibit the replication of viruses by interfering with critical enzymatic steps. This underscores the importance of heterocyclic compounds like this one in addressing emerging infectious diseases.

The synthesis of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine involves multi-step organic reactions that require careful optimization. Key steps include nucleophilic substitution reactions, protection-deprotection strategies, and fluorination techniques. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These synthetic approaches are essential for producing sufficient quantities of the compound for both research and potential commercial applications.

The pharmacological evaluation of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine has revealed several interesting properties. In vitro studies have shown that it can interact with various biological targets, including proteins and nucleic acids. Additionally, preclinical studies have indicated that it may possess anti-inflammatory and antioxidant activities. These findings suggest that the compound could be developed into a therapeutic agent for conditions characterized by inflammation and oxidative stress.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has also been explored in materials science and agrochemicals due to its unique chemical properties. For example, derivatives of this molecule have been investigated as ligands for metal-organic frameworks (MOFs), which are materials with high surface areas and tunable pore sizes. Such frameworks have applications in gas storage, separation technologies, and catalysis.

The future direction of research on 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine is promising. Advances in computational chemistry and artificial intelligence are enabling researchers to design more effective derivatives with greater precision. Additionally, novel synthetic routes are being developed to enhance scalability and sustainability. These efforts are likely to accelerate the discovery and development of new bioactive molecules based on this scaffold.

In conclusion, 4-Amino-2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-75-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing studies continue to uncover new applications for this compound, highlighting its importance in both academic research and industrial development.